Cas no 1468601-79-7 (3-(1-aminocyclohexyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-aminocyclohexyl)-1lambda6-thiolane-1,1-dione
• CAS No: 1468601-79-7
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6156823
• PubChem ID: 65020137
• Update Time: 2025-05-21

3-(1-aminocyclohexyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclohexyl)-1lambda6-thiolane-1,1-dione
• CS-0352152
• 1468601-79-7
• AKOS014352303
• 3-(1-Aminocyclohexyl)tetrahydrothiophene 1,1-dioxide
• EN300-1987711

• Inchi： 1S/C10H19NO2S/c11-10(5-2-1-3-6-10)9-4-7-14(12,13)8-9/h9H,1-8,11H2
• InChI Key： MCGVWOMHRVYIAM-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(CCCCC1)N)(=O)=O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-(1-aminocyclohexyl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione (CAS No. 1468601-79-7)

3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione, with the CAS number 1468601-79-7, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive thiolane core and aminocyclohexyl substituent, which confer it with a range of potential biological activities and therapeutic applications.

The chemical structure of 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione is notable for its cyclic sulfur-containing moiety, which is a key feature in many biologically active compounds. The thiolane ring, specifically the 1λ⁶-thiolane, is a six-membered ring with a sulfur atom in the 1-position. This structural motif is often associated with compounds that exhibit antioxidant and anti-inflammatory properties. The presence of the aminocyclohexyl group further enhances the compound's potential for interacting with biological targets, making it an interesting candidate for drug development.

Recent studies have explored the pharmacological properties of 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione has also been investigated for its antioxidant activity. Oxidative stress plays a crucial role in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This makes it a promising candidate for developing treatments for conditions where oxidative stress is a significant factor.

In addition to its direct biological activities, 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione has been studied for its ability to modulate cellular signaling pathways. Research has shown that it can influence the activation of transcription factors such as NF-κB, which are central to the regulation of inflammatory responses. By modulating these pathways, the compound may offer a multifaceted approach to treating complex diseases.

The synthesis of 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione has been optimized to improve yield and purity, making it more accessible for further research and development. Various synthetic routes have been explored, including those involving thioester intermediates and cycloaddition reactions. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale, paving the way for preclinical and clinical studies.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione. While preclinical data are promising, further investigation is needed to determine its therapeutic potential in humans. Early-phase clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers and patients with specific conditions.

In conclusion, 3-(1-aminocyclohexyl)-1λ⁶-thiolane-1,1-dione (CAS No. 1468601-79-7) is a promising compound with a unique chemical structure that confers it with diverse biological activities. Its potential as an anti-inflammatory agent, antioxidant, and modulator of cellular signaling pathways makes it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.